Ethyl 3-ethoxy-2-(methanesulfonyl)prop-2-enoate

• CAS No.: 17551-50-7
• Molecular Formula: C8H14O5S
• Molecular Weight: 222.26 g/mol
• IUPAC Name: ethyl 3-ethoxy-2-methylsulfonylprop-2-enoate
• InChI: InChI=1S/C8H14O5S/c1-4-12-6-7(14(3,10)11)8(9)13-5-2/h6H,4-5H2,1-3H3
• InChI Key: SFDQAEYQAKAFJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC=C(C(=O)OCC)S(=O)(=O)C

Description

Ethyl 3-ethoxy-2-(methanesulfonyl)prop-2-enoate is a useful research compound. Its molecular formula is C8H14O5S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methanesulfonyl-acetic acid ethyl ester (example 61b) (90 g, 0.547 mol), triethyl orthoformate (242.9 g, 0.641 mol), and acetic anhydride (227 mL) was heated at 130-140° C. for three hours. After cooling the reaction to room temperature, solvent was removed under reduced pressure to give 3-ethoxy-2-methanesulfonyl-acrylic acid ethyl ester (purity 50%). The crude compound was used in the following reaction without further purification. LC-MS m/e 223 (MH+).